Cas no 117039-65-3 (4-Pentenoic acid,2-propyl-, (2S)-)

• Product Name: 4-Pentenoic acid,2-propyl-, (2S)-
• CAS No: 117039-65-3
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 149411
• PubChem ID: 23615693
• Update Time: 2025-04-19

4-Pentenoic acid,2-propyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-propyl-, (2S)-
• 4-Pentenoicacid, 2-propyl-, (S)-
• (2S)-2-propylpent-4-enoic acid
• (S)-2-Propyl-4-pentanoic acid
• S(-)-4-En-valproic acid
• 4-Pentanoic acid, 2-propyl-, (S)-
• AKOS006384403
• NS00125729
• 117039-65-3
• DTXSID60151688
• S-2-n-Propyl-4-pentenoic acid

• Inchi： 1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,7H,1,4-6H2,2H3,(H,9,10)/t7-/m1/s1
• InChI Key： UMYDNZXEHYSVFY-SSDOTTSWSA-N
• SMILES： OC([C@H](CC=C)CCC)=O

Computed Properties

• Exact Mass: 144.11503
• Monoisotopic Mass: 144.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Boiling Point: 219.5 deg C